Cas no 92701-88-7 (N-[(2-ethyl-1-benzofuran-3-yl)methyl]-3-methoxypropan-1-amine)

N-[(2-ethyl-1-benzofuran-3-yl)methyl]-3-methoxypropan-1-amine structure
92701-88-7 structure
Product Name:N-[(2-ethyl-1-benzofuran-3-yl)methyl]-3-methoxypropan-1-amine
CAS No:92701-88-7
MF:C15H21NO2
MW:247.33274435997
CID:1974687
PubChem ID:56476
Update Time:2025-04-21

N-[(2-ethyl-1-benzofuran-3-yl)methyl]-3-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-[(2-ethyl-1-benzofuran-3-yl)methyl]-3-methoxypropan-1-amine
    • 2-Ethyl-N-(3-methoxy-propyl)-[3]benzofurfurylamin
    • 2-Ethyl-N-(3-methoxypropyl)-3-benzofuranmethylamine
    • BRN 1346301
    • 3-BENZOFURANMETHYLAMINE, 2-ETHYL-N-(3-METHOXYPROPYL)-
    • LS-35261
    • AKOS005899105
    • 2921 I.S.
    • 2921 I.S
    • AC1L1L43
    • 2-Ethyl-N-&lt
    • 3-methoxy-propyl&gt
    • -&lt
    • 3&gt
    • benzofurfurylamin
    • DTXSID90239120
    • 92701-88-7
    • DTXCID10161611
    • Inchi: 1S/C15H21NO2/c1-3-14-13(11-16-9-6-10-17-2)12-7-4-5-8-15(12)18-14/h4-5,7-8,16H,3,6,9-11H2,1-2H3
    • InChI Key: KHRHXEVZCRSXGW-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(=C1CC)CNCCCOC

Computed Properties

  • Exact Mass: 247.157228913Da
  • Monoisotopic Mass: 247.157228913Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 34.4Ų

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